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Compound of Interest

Compound Name: Met-12

Cat. No.: B15567615 Get Quote

Researchers, scientists, and drug development professionals require clear and reliable

procedures for the disposal of laboratory materials. This document provides essential safety

and logistical information for the proper disposal of the Met-12 reagent panel, ensuring the

safety of laboratory personnel and compliance with environmental regulations.

The MetLac 12 Panel is composed of low-hazard lyophilized chemical beads housed within a

plastic rotor. The chemical concentrations within the panel are not associated with human or

environmental toxicity. The diluent consists of less than 0.5 ml of water with preservatives at

concentrations of less than 1%.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including gloves. After handling the product, it is imperative to

wash your hands thoroughly upon removing your gloves. The product should be stored under

cool conditions, specifically between 2-8°C.[1] In the event of a spill, contain the material to

prevent it from becoming airborne. Use absorbent material to clean the spill area.[1]

Step-by-Step Disposal Protocol
Adherence to proper disposal protocols is critical for laboratory safety and environmental

protection. Dispose of all waste materials in accordance with national, state, and local

regulations.[2]
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Segregation: Isolate used Met-12 panels and any associated contaminated materials (e.g.,

pipette tips, gloves) from the general laboratory waste stream.

Containment: Place the used plastic rotors and other contaminated solid waste into a

designated, leak-proof biohazardous waste container. This container should be clearly

labeled as "Biohazardous Waste" and display the universal biohazard symbol.

Liquid Waste: While the diluent volume is minimal, any collected liquid waste should be

managed as chemical waste. Do not dispose of it down the sink.

Container Management: Ensure that waste containers are not overfilled.[3] Once a container

is full, it should be securely sealed to prevent any leakage.

Final Disposal: Arrange for the collection and disposal of the biohazardous waste through a

licensed waste management contractor.

Chemical Composition of the MetLac 12 Panel
The following table summarizes the chemical components present in the MetLac 12 Panel at

concentrations greater than 1%.[1]
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Substance
Name

Percentage
(%)

CAS Number EC Number
Hazard
Classification

D-Mannitol 21.7 69-65-8 200-711-8 Skin Irrit. 2

Dextran, 70 USP 9.9 9004-54-0 232-677-5 Skin Irrit. 2

Tris

(hydroxymethyl)a

mino methane

8.3 77-86-1 201-064-4 Skin Irrit. 2

Citric acid

trisodium
5.9 68-04-2 200-675-3 Skin Irrit. 2

Sodium chloride 4.0 7647-14-5 231-598-3 Skin Irrit. 2

Polyethylene

glycol 2000
3.4 9004-74-4 215-801-2 Skin Irrit. 2

Polyethylene

glycol, 8000
3.2 25322-68-3 500-038-2 Skin Irrit. 2

Polyethylene

glycol, 3400
2.3 25322-68-3 500-038-2 Skin Irrit. 2

EDTA, disodium

salt
2.0 6381-92-6 205-358-3 Skin Irrit. 2

Methylated

cyclodextrin
1.6 128446-36-6 NA Skin Irrit. 2

Triton X-100 1.2 9002-93-1 NA Skin Irrit. 2

Myo-Inositol 1.0 87-89-8 201-781-2 Skin Irrit. 2

Experimental Workflow and Disposal Logic
The following diagram illustrates the logical workflow for the proper disposal of Met-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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